2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-2-oxoethyl 2-bromo-4-ethylphenyl ether

• Molecular Formula: C22H25BrN2O4
• Molecular Weight: 461.3 g/mol
• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(2-bromo-4-ethylphenoxy)ethanone
• InChI: InChI=1S/C22H25BrN2O4/c1-2-16-3-5-19(18(23)11-16)27-14-22(26)25-9-7-24(8-10-25)13-17-4-6-20-21(12-17)29-15-28-20/h3-6,11-12H,2,7-10,13-15H2,1H3
• InChI Key: KQJXGRWBWQDRPS-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)Br

Description

2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-2-oxoethyl 2-bromo-4-ethylphenyl ether, also known as BDB-108, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-2-oxoethyl 2-bromo-4-ethylphenyl ether has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit binding affinity for certain receptors in the brain, such as the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been investigated for its potential use as a fluorescent probe for imaging biological systems.

Mechanism of Action

2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-2-oxoethyl 2-bromo-4-ethylphenyl ether is believed to act as a partial agonist at the 5-HT2A receptor, which results in the activation of downstream signaling pathways. This activation can lead to changes in neuronal activity and neurotransmitter release, which may contribute to the observed effects of this compound on behavior and cognition.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce changes in behavior and cognition in animal models. For example, it has been shown to increase locomotor activity and alter social behavior in mice. This compound has also been shown to enhance learning and memory in rats. These effects may be related to its partial agonist activity at the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-2-oxoethyl 2-bromo-4-ethylphenyl ether in lab experiments is its high binding affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. However, one limitation is its potential toxicity, which may limit its use in certain experiments or applications.

Future Directions

There are several potential future directions for research on 2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-2-oxoethyl 2-bromo-4-ethylphenyl ether. One area of interest is its potential use as a therapeutic agent for various psychiatric and neurological disorders, such as depression and schizophrenia. Further studies are needed to determine its safety and efficacy in humans. Additionally, this compound may have applications in the field of optogenetics, which involves the use of light to control neuronal activity. Further research is needed to explore these and other potential applications of this compound.
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various applications.

Synthesis Methods

2-[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]-2-oxoethyl 2-bromo-4-ethylphenyl ether can be synthesized using a multi-step process involving the reaction of 2-bromo-4-ethylphenol with 1,3-benzodioxole-5-carboxaldehyde, followed by the addition of piperazine and acetic anhydride. The final product is obtained after purification using column chromatography.